Cas no 1554122-57-4 (4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde)

• Product Name: 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde
• CAS No: 1554122-57-4
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 6176135
• PubChem ID: 84019881
• Update Time: 2025-06-23

4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde
• F2147-5417
• 5,7-dihydro-4H-thieno[2,3-c]pyran-3-carbaldehyde
• 4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbaldehyde
• AKOS023776740
• 1554122-57-4

• Inchi： 1S/C8H8O2S/c9-3-6-5-11-8-4-10-2-1-7(6)8/h3,5H,1-2,4H2
• InChI Key： SXXOVAQLFXPFFC-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C2=C1COCC2

Computed Properties

• Exact Mass: 168.02450067g/mol
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde

Introduction to 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde (CAS No. 1554122-57-4)

4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1554122-57-4, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyran class of molecules, which are known for their diverse biological activities and potential applications in drug discovery. The presence of a formyl group at the 3-position of the thienopyran scaffold makes it a valuable intermediate in the synthesis of more complex pharmacophores.

The thieno2,3-cpyran core of this molecule is a fused bicyclic system consisting of a thiophene ring and a pyran ring. This structural motif is particularly interesting due to its ability to interact with biological targets in multiple ways, including through hydrophobic interactions, π-stacking, and hydrogen bonding. The formyl group (–CHO) at the 3-position further enhances its reactivity, making it a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thienopyran derivatives. These compounds have shown promise in various preclinical studies as modulators of enzyme activity, receptor binding, and signal transduction pathways. Specifically, derivatives of 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde have been investigated for their potential role in inhibiting inflammatory pathways and modulating central nervous system (CNS) activity.

One of the most compelling aspects of this compound is its structural flexibility, which allows for the facile introduction of additional functional groups through chemical modifications. This adaptability has made it a focal point for synthetic chemists seeking to develop new scaffolds for drug discovery. For instance, researchers have explored the use of this compound as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases.

The formyl group in 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde serves as a reactive handle for further derivatization. It can be converted into various functional groups such as amides, esters, or anilides through standard organic reactions. These derivatives have been shown to exhibit enhanced binding affinity and selectivity towards specific biological targets. For example, amide derivatives have been explored as potential protease inhibitors, while ester derivatives have shown promise in antiviral applications.

Recent advancements in computational chemistry have further facilitated the design and optimization of thienopyran-based compounds. Molecular docking studies have identified key interactions between 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde and target proteins, providing insights into its mechanism of action. These studies have highlighted its potential as an allosteric modulator of G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

The synthesis of 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thienopyran core. Subsequent functionalization at the 3-position introduces the formyl group through oxidation or other chemical means. This synthetic route underscores the compound's importance as a versatile intermediate in medicinal chemistry.

In clinical research settings, thienopyran derivatives, including those derived from 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde, are being evaluated for their therapeutic efficacy in various disease models. Preclinical data suggest that these compounds may have applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease by modulating cholinergic pathways. Additionally, thienopyran-based molecules have shown promise in anti-inflammatory therapies by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).

The structural features of 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde also make it an attractive candidate for developing small-molecule probes for biochemical studies. Its ability to interact with specific biological targets allows researchers to investigate enzyme kinetics and binding affinities under physiological conditions. Such studies are crucial for understanding disease mechanisms and identifying new therapeutic strategies.

Future directions in the study of thienopyran derivatives may include exploring their potential as scaffolds for next-generation therapeutics. Advances in drug delivery systems could further enhance their bioavailability and target specificity. Additionally, computational modeling techniques will continue to play a pivotal role in designing novel analogs with improved pharmacological properties.

In conclusion, 4,7-dihydro-5H-thieno2,3-cpyran-3-carbaldehyde (CAS No. 1554122-57-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Its role as a versatile intermediate and therapeutic agent underscores its importance in ongoing research efforts aimed at developing novel treatments for human diseases.